molecular formula C16H18N2Na2O14S2 B7796538 BS3 Crosslinker disodium

BS3 Crosslinker disodium

Cat. No. B7796538
M. Wt: 572.4 g/mol
InChI Key: MGJYOHMBGJPESL-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
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Description

BS3 Crosslinker disodium is a non-cleavable ADC linker used in the synthesis of antibody-drug conjugates (ADCs) . It has two reactive groups that can form covalent bonds with primary amines on proteins or other molecules .


Molecular Structure Analysis

The molecular weight of BS3 Crosslinker disodium is 572.43 . The molecular formula is C16H18N2Na2O14S2 . It has an 8-atom spacer arm .


Chemical Reactions Analysis

BS3 Crosslinker disodium is used to cross-link Aβ1–42 oligomers prior to electrophoresis . It is more suitable for detecting intra-membrane Aβ oligomers and extra-membrane Aβ oligomers states .


Physical And Chemical Properties Analysis

BS3 Crosslinker disodium is hydrophilic due to its terminal sulfonyl substituents and as a result dissociates in water . It is a charged molecule, so it cannot freely pass through cellular membranes . It has an 8-atom spacer arm which is non-cleavable .

Mechanism of Action

BS3 contains an amine-reactive N -hydroxysulfosuccinimide (NHS) ester at each end of an 8-carbon spacer arm. NHS esters react with primary amines at pH 7-9 to form stable amide bonds, along with the release of the N-hydroxysulfosuccinimide leaving group .

properties

IUPAC Name

disodium;1-[8-(2,5-dioxo-3-sulfonatopyrrolidin-1-yl)oxy-8-oxooctanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H20N2O14S2.2Na/c19-11-7-9(33(25,26)27)15(23)17(11)31-13(21)5-3-1-2-4-6-14(22)32-18-12(20)8-10(16(18)24)34(28,29)30;;/h9-10H,1-8H2,(H,25,26,27)(H,28,29,30);;/q;2*+1/p-2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MGJYOHMBGJPESL-UHFFFAOYSA-L
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1C(C(=O)N(C1=O)OC(=O)CCCCCCC(=O)ON2C(=O)CC(C2=O)S(=O)(=O)[O-])S(=O)(=O)[O-].[Na+].[Na+]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H18N2Na2O14S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

572.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

BS3 Crosslinker

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